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For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antimicrobial properties of TS
155-2, also known as JBIR-100. This macrocyclic lactone, a bafilomycin analogue produced by
Streptomyces species, has demonstrated notable antimicrobial activity. This document
consolidates available quantitative data, details experimental protocols for its assessment, and
illustrates its proposed mechanism of action.

Quantitative Antimicrobial Data

The antimicrobial efficacy of TS 155-2 has been quantified through determination of Minimum
Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) against a
variety of microorganisms. The data reveals a significant inhibitory effect, particularly against
Gram-positive bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) of TS
155-2 Against Various Microorganisms
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Microorganism Strain MIC (pM)
Gram-Positive Bacteria

Bacillus subtilis 168 8
Bacillus sp. Al Hakam 4
Staphylococcus aureus USA300 4
Staphylococcus aureus Newman 8
Staphylococcus saprophyticus ~ ATCC 15305 8
Enterococcus faecalis V583 16
Enterococcus faecium (Vancomycin-resistant) 16
Gram-Negative Bacteria

Escherichia coli BW25113 >64
Pseudomonas aeruginosa PA14 >64
Salmonella enterica serovar Typhimurium 14028s >64
Mycobacteria

Mycobacterium smegmatis mc2155 >64
Fungi

Saccharomyces cerevisiae BY4741 >64
Candida albicans ATCC 10231 >64
Debaryomyces hansenii 16

Aspergillus nidulans A4 >64
Fusarium verticillioides 7600 >64

Data sourced from Molloy, E. M., et al. (2016). Biological characterization of the
hygrobafilomycin antibiotic JBIR-100 and bioinformatic insights into the hygrolide family of
natural products.[1]
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Table 2: Minimum Bactericidal Concentration (MBC) of

TS 155-2
Microorganism Strain MBC (pM)
Bacillus subtilis 168 16

Data sourced from Molloy, E. M., et al. (2016). Biological characterization of the
hygrobafilomycin antibiotic JBIR-100 and bioinformatic insights into the hygrolide family of
natural products.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the determination of
the antimicrobial properties of TS 155-2.

Minimum Inhibitory Concentration (MIC) Assay

The MIC of TS 155-2 was determined using the broth microdilution method.

e Microorganism Preparation: Bacterial and fungal strains were cultured in appropriate liquid
media (e.g., Mueller-Hinton broth for bacteria, Yeast Peptone Dextrose for fungi) to mid-
exponential phase.

o Compound Dilution: A stock solution of TS 155-2 was prepared in a suitable solvent (e.qg.,
DMSO). Serial two-fold dilutions of the compound were then prepared in 96-well microtiter
plates containing the appropriate growth medium.

 Inoculation: Each well was inoculated with the microbial suspension to a final concentration
of approximately 5 x 105 colony-forming units (CFU)/mL.

 Incubation: The plates were incubated at the optimal temperature for each microorganism
(e.g., 37°C for most bacteria, 30°C for fungi) for 18-24 hours.

o MIC Determination: The MIC was defined as the lowest concentration of TS 155-2 that
resulted in no visible growth of the microorganism.
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Minimum Bactericidal Concentration (MBC) Assay

The MBC was determined to assess whether TS 155-2 is bactericidal or bacteriostatic.

e Subculturing from MIC Assay: Following the MIC determination, an aliquot (typically 10 pL)
from each well showing no visible growth was subcultured onto agar plates containing no
antimicrobial agent.

 Incubation: The agar plates were incubated at the appropriate temperature and duration to
allow for the growth of any surviving bacteria.

o MBC Determination: The MBC was defined as the lowest concentration of TS 155-2 that
resulted in a 299.9% reduction in the initial inoculum.

Signaling Pathways and Mechanism of Action

TS 155-2 is known to be an inhibitor of vacuolar-type H+-ATPase (V-ATPase).[2][3] This
enzyme is a proton pump found in the membranes of various intracellular organelles, such as
lysosomes and endosomes, and is responsible for acidifying their interior.

The proposed primary mechanism of antimicrobial action for TS 155-2 is the inhibition of V-
ATPase. By binding to the V-ATPase complex, TS 155-2 disrupts the translocation of protons
across the membrane. This leads to a failure in the acidification of intracellular compartments.
The consequences of this inhibition are manifold and can ultimately lead to cell death.

Additionally, studies on TS 155-2 (JBIR-100) have suggested that it perturbs the bacterial cell
membrane, leading to depolarization. This could be a direct effect or an indirect consequence
of its primary mode of action.

Visualizations
Experimental Workflow for Antimicrobial Susceptibility
Testing
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Caption: Workflow for MIC and MBC determination of TS 155-2.

Proposed Mechanism of Action of TS 155-2 via V-
ATPase Inhibition
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Caption: Proposed mechanism of TS 155-2 via V-ATPase inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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